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Compound of Interest

Compound Name: Distearyl thiodipropionate

Cat. No.: B7798416 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Distearyl thiodipropionate is paramount. This document provides immediate,

procedural guidance on personal protective equipment (PPE), operational plans, and disposal

protocols to foster a secure laboratory environment.

Hazard Identification and Risk Assessment
Distearyl thiodipropionate is a white to off-white, crystalline powder or flakes with a

characteristic sweet odor.[1] While generally considered to have low toxicity, it is crucial to be

aware of its potential hazards to mitigate risks effectively.

Potential Hazards:

Skin and Eye Irritation: May cause slight irritation upon contact.[1][2]

Respiratory Irritation: Inhalation of dust can irritate the mucous membranes and upper

respiratory tract.[1] Some sources indicate it may cause respiratory irritation.[3]

Combustibility: Dusts have the potential to form an explosive mixture with air.[1]

Other Potential Hazards: Some safety data sheets suggest it may be harmful if swallowed, in

contact with skin, or inhaled.[3]
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The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended PPE for handling Distearyl thiodipropionate.

Exposure Route Required PPE
Specifications and Best

Practices

Eye/Face

Safety glasses with side

shields or chemical safety

goggles.

Ensure a proper fit to prevent

dust from entering the eyes.

Skin

Chemical-resistant gloves

(e.g., rubber or plastic) and a

lab coat or clothing designed

to minimize skin contact.

Regularly inspect gloves for

any signs of degradation or

puncture. Wash hands

thoroughly after handling.

Respiratory

A NIOSH/MSHA-approved

dust respirator is necessary

when there is a potential for

airborne dust to exceed

exposure limits or if dusting

occurs.

Use in a well-ventilated area. If

ventilation is inadequate,

respiratory protection is

mandatory.

Operational Handling and Storage Plan
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Step-by-Step Handling Procedure:

Preparation: Ensure the work area is clean and uncluttered. Confirm that an eyewash station

and safety shower are readily accessible.

Ventilation: Handle Distearyl thiodipropionate in a well-ventilated area, preferably within a

chemical fume hood, to minimize dust inhalation.

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust

clouds.
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Avoid Ignition Sources: Keep the chemical away from heat, sparks, and open flames, as

dusts can be explosive.[1]

Personal Hygiene: Avoid eating, drinking, or smoking in the handling area. Wash hands

thoroughly with soap and water after handling is complete.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Spill and Emergency Response
In the event of a spill or exposure, immediate and appropriate action is crucial.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Increase ventilation to the area.

Containment: Wearing appropriate PPE, carefully sweep up the spilled material. Avoid

generating dust.

Collection: Place the swept-up material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. Get medical advice if irritation develops.[1]
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Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of chemical waste is essential for environmental protection and regulatory

compliance.

Waste Characterization: Distearyl thiodipropionate waste should be considered chemical

waste.

Disposal Method: Dispose of the waste at an approved chemical disposal facility.[1] All

disposal activities must be in strict compliance with local, state, and federal regulations. Do

not dispose of it down the drain.

Quantitative Data Summary
The following table presents key quantitative data for Distearyl thiodipropionate, compiled

from various safety data sheets.
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Property Value Source

CAS Number 693-36-7 [1][4]

Molecular Formula C42H82O4S [2][4]

Molecular Weight 683.17 g/mol [2]

Melting Point 65°C (149°F) [2]

Flash Point 257°C (494.6°F) [2]

Decomposition Temperature 360°C (680°F) [2]

OSHA PEL (TWA) for

Particulates Not Otherwise

Regulated

15 mg/m³ (total dust), 5 mg/m³

(respirable fraction)
[1]

ACGIH TLV (TWA) for

Particulates Not Otherwise

Specified

10 mg/m³ (inhalable particles),

3 mg/m³ (respirable particles)
[1]

Experimental Protocols
Detailed experimental protocols involving Distearyl thiodipropionate should be designed with

the above safety information as a primary consideration. Always conduct a thorough risk

assessment before beginning any new procedure.
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Initial Assessment

PPE Selection

Final Action

Start: Handling
Distearyl Thiodipropionate

Is there a potential
for dust generation?

Required:
NIOSH/MSHA-approved

dust respirator

Yes

Standard PPE sufficient
(in well-ventilated area)

No

Mandatory Base PPE:
- Safety glasses with side shields

- Chemical-resistant gloves
- Lab coat

Proceed with experiment
_following all safety protocols_

Click to download full resolution via product page

Caption: PPE selection workflow for handling Distearyl thiodipropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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